4-{[4-(4-isobutylphenyl)-5-methyl-1,3-thiazol-2-yl]amino}-4-oxobutanoic acid

• IUPAC Name: 4-[[5-methyl-4-[4-(2-methylpropyl)phenyl]-1,3-thiazol-2-yl]amino]-4-oxobutanoic acid
• InChI: InChI=1S/C18H22N2O3S/c1-11(2)10-13-4-6-14(7-5-13)17-12(3)24-18(20-17)19-15(21)8-9-16(22)23/h4-7,11H,8-10H2,1-3H3,(H,22,23)(H,19,20,21)
• InChI Key: BFHAWHBQNCIXGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)NC(=O)CCC(=O)O)C2=CC=C(C=C2)CC(C)C
• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol

Description

4-{[4-(4-isobutylphenyl)-5-methyl-1,3-thiazol-2-yl]amino}-4-oxobutanoic acid is a synthetic compound that has gained significant attention in the field of scientific research. This compound is commonly known as IBT and is used in various biochemical and physiological studies. IBT is a thiazole-containing compound that has a unique chemical structure, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of IBT is not fully understood. However, it has been proposed that IBT acts as an inhibitor of certain enzymes, including proteases and kinases. IBT has also been shown to modulate the activity of certain transcription factors, leading to changes in gene expression. These mechanisms of action are thought to underlie the various biological effects of IBT.
Biochemical and Physiological Effects:
IBT has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and induce apoptosis. IBT has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, IBT has been found to have antiviral activity against several viruses, including HIV and hepatitis C virus. These effects make IBT a promising candidate for the development of drugs to treat cancer, inflammation, and viral infections.

Advantages and Limitations for Lab Experiments

One of the advantages of using IBT in lab experiments is its unique chemical structure, which makes it a useful tool for studying enzyme inhibition and gene expression. IBT is also relatively easy to synthesize, making it readily available for use in research. However, there are some limitations to using IBT in lab experiments. For example, IBT can be toxic to cells at high concentrations, which can limit its use in certain studies. In addition, IBT can be difficult to dissolve in aqueous solutions, which can make it challenging to administer to cells or animals.

Future Directions

There are several future directions for research on IBT. One area of interest is the development of IBT-based drugs for the treatment of cancer, inflammation, and viral infections. Another area of research is the elucidation of the mechanism of action of IBT, which could lead to the development of more potent and specific inhibitors. Additionally, IBT could be used as a tool for studying the role of enzymes and transcription factors in cellular processes. Further research is needed to fully understand the potential of IBT in these areas.
Conclusion:
In conclusion, 4-{[4-(4-isobutylphenyl)-5-methyl-1,3-thiazol-2-yl]amino}-4-oxobutanoic acid, or IBT, is a promising compound for scientific research. Its unique chemical structure, antitumor, anti-inflammatory, and antiviral activities, and ability to inhibit enzymes and modulate gene expression make it a valuable tool for studying various biological processes. Further research is needed to fully understand the potential of IBT in drug development and other areas of scientific research.

Scientific Research Applications

IBT has been extensively studied for its potential use in drug development. It has been shown to have antitumor, anti-inflammatory, and antiviral activities. In addition, IBT has been found to inhibit the activity of certain enzymes, making it a promising candidate for enzyme inhibition studies. IBT has also been used in various biochemical and physiological studies to elucidate its mechanism of action and its effects on cellular processes.